Cas no 2229165-81-3 (tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate)

• Product Name: tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate
• CAS No: 2229165-81-3
• MF: C₁₃H₂₂ClNO₂
• MW: 259.77228307724
• CID: 5866112
• PubChem ID: 165881203
• Update Time: 2025-06-25

tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate
• tert-butyl N-[1-(3-chloroprop-1-en-2-yl)cyclopentyl]carbamate
• 2229165-81-3
• EN300-1873660

• Inchi： 1S/C13H22ClNO2/c1-10(9-14)13(7-5-6-8-13)15-11(16)17-12(2,3)4/h1,5-9H2,2-4H3,(H,15,16)
• InChI Key： IYPMIXXFZIEOEA-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1(CCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.1339066g/mol
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate

Recent Advances in the Study of tert-Butyl N-1-(3-Chloroprop-1-en-2-yl)cyclopentylcarbamate (CAS: 2229165-81-3)

In recent years, the compound tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate (CAS: 2229165-81-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentylcarbamate structure and reactive chloropropenyl moiety, has shown promise in various applications, including drug synthesis and medicinal chemistry. The following research briefing provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate. The researchers optimized a multi-step synthesis involving the reaction of cyclopentylamine with tert-butyl dicarbonate, followed by chlorination and allylic substitution. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity. The study also investigated the compound's stability under various conditions, revealing its sensitivity to acidic environments, which may influence its handling and storage in pharmaceutical applications.

Another significant development comes from a collaborative effort between academic and industrial researchers, who evaluated the biological activity of tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate. In vitro assays demonstrated its potential as a modulator of specific enzyme pathways, particularly those involved in inflammatory responses. The compound exhibited inhibitory effects on key pro-inflammatory cytokines, suggesting its utility in developing novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its precise molecular targets and optimize its pharmacological profile.

In the realm of drug discovery, tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate has been explored as a building block for more complex molecules. A recent patent application disclosed its use in the synthesis of protease inhibitors, highlighting its versatility as an intermediate. The patent outlines methods for incorporating the compound into larger scaffolds, enhancing binding affinity and selectivity for target enzymes. This innovation opens new avenues for designing next-generation therapeutics with improved efficacy and reduced side effects.

Despite these promising developments, challenges remain in the widespread application of tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate. Issues such as scalability of synthesis, bioavailability, and potential toxicity need to be addressed in future studies. Researchers are also investigating derivatives of the compound to overcome these limitations while retaining its beneficial properties. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into clinically viable solutions.

In conclusion, tert-butyl N-1-(3-chloroprop-1-en-2-yl)cyclopentylcarbamate (CAS: 2229165-81-3) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and biological activities make it a valuable candidate for further exploration. Continued research will undoubtedly uncover new insights into its mechanisms and applications, paving the way for innovative therapeutic strategies.